Cas no 1170183-77-3 (N-(diphenylmethyl)-5-{(furan-2-yl)methylsulfamoyl}furan-2-carboxamide)

• Product Name: N-(diphenylmethyl)-5-{(furan-2-yl)methylsulfamoyl}furan-2-carboxamide
• CAS No: 1170183-77-3
• MF: C₂₃H₂₀N₂O₅S
• MW: 436.480304718018
• CID: 6372670
• PubChem ID: 44072217
• Update Time: 2025-05-25

N-(diphenylmethyl)-5-{(furan-2-yl)methylsulfamoyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(diphenylmethyl)-5-{(furan-2-yl)methylsulfamoyl}furan-2-carboxamide
• N-benzhydryl-5-(furan-2-ylmethylsulfamoyl)furan-2-carboxamide
• N-benzhydryl-5-(N-(furan-2-ylmethyl)sulfamoyl)furan-2-carboxamide
• VU0647528-1
• AKOS024513931
• F5570-0972
• 1170183-77-3
• N-(diphenylmethyl)-5-{[(furan-2-yl)methyl]sulfamoyl}furan-2-carboxamide

• Inchi： 1S/C23H20N2O5S/c26-23(25-22(17-8-3-1-4-9-17)18-10-5-2-6-11-18)20-13-14-21(30-20)31(27,28)24-16-19-12-7-15-29-19/h1-15,22,24H,16H2,(H,25,26)
• InChI Key： RGMYVZWOKHMWNK-UHFFFAOYSA-N
• SMILES： O1C(S(NCC2=CC=CO2)(=O)=O)=CC=C1C(NC(C1=CC=CC=C1)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 436.10929292g/mol
• Monoisotopic Mass: 436.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 110Ų

Additional information on N-(diphenylmethyl)-5-{(furan-2-yl)methylsulfamoyl}furan-2-carboxamide

N-(diphenylmethyl)-5-{(furan-2-yl)methylsulfamoyl}furan-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1170183-77-3, known as N-(diphenylmethyl)-5-{(furan-2-yl)methylsulfamoyl}furan-2-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a diphenylmethyl group, a furan ring system, and a methylsulfamoyl group. These structural elements contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of furan-based compounds in drug discovery, particularly due to their ability to modulate various biological pathways. The presence of the diphenylmethyl group in this compound adds to its lipophilicity, which is often desirable in pharmaceutical agents for enhanced bioavailability. Furthermore, the methylsulfamoyl group introduces a sulfonamide functionality, which is known for its ability to act as a bioisostere in drug design, offering potential therapeutic benefits.

One of the most intriguing aspects of this compound is its potential as a modulator of cellular signaling pathways. Research has shown that compounds with similar structural motifs can influence key enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. For instance, the furan ring system has been implicated in anti-inflammatory activity, while the sulfonamide group may enhance binding affinity to target proteins.

In terms of synthesis, this compound represents a significant advancement in organic chemistry. The construction of such a complex molecule requires precise control over multiple reaction steps, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds, making this compound more accessible for research and development purposes.

The physical and chemical properties of this compound are equally noteworthy. Its molecular weight is approximately 496 g/mol, and it exhibits a melting point around 180°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an applications perspective, this compound holds promise in several areas. In the pharmaceutical industry, it could serve as a lead molecule for the development of novel therapeutics targeting chronic diseases. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors.

In conclusion, N-(diphenylmethyl)-5-{(furan-2-yl)methylsulfamoyl}furan-2-carboxamide represents a cutting-edge advancement in organic chemistry. Its intricate structure, combined with recent research findings, positions it as a valuable tool for both academic exploration and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.